Cas no 618-41-7 (Benzenesulfinic acid)

Benzenesulfinic acid Properties

Names and Identifiers

• Benzenesulfinic acid
• benzene seleninic acid
• benzene sulphinic acid
• Benzenesulfinic-acid
• Benzenesulphenic acid
• Phenylsulfinic acid
• Benzenesulphinic acid
• Benzenesulfinic-acid-
• JEHKKBHWRAXMCH-UHFFFAOYSA-N
• G9560D97PI
• NSC227915
• benzene sulfinic acid
• PhSO2H
• WLN: QSO&R
• 9279AB
• RL04342
• DB03848
• AK112899
• A868622
• MFCD00800458
• SCHEMBL16674608
• NS00034809
• CHEBI:32404
• NSC 227915
• SAM-760 METABOLITE 1
• DTXSID90210797
• D70177
• CS-0156053
• DS-6058
• 618-41-7
• BENZENESULFINICACID
• UNII-G9560D97PI
• EINECS 210-548-4
• AKOS006271434
• J-519682
• SCHEMBL9175
• NSC-227915
• Q7181442
• DTXCID20133288
• DB-220155
• benzenesufinate
• +Expand

• MDL： MFCD00800458
• InChIKey： JEHKKBHWRAXMCH-UHFFFAOYSA-N
• Inchi： 1S/C6H6O2S/c7-9(8)6-4-2-1-3-5-6/h1-5H,(H,7,8)
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)O[H]

Computed Properties

• Exact Mass: 142.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.00885
• Heavy Atom Count: 9
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.5

Experimental Properties

• LogP: 2.13290
• PSA: 56.51000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 111.5°C (estimate)
• Melting Point: 84°C
• Flash Point: 159.1 °C
• Color/Form: White prismatic crystals.about100℃decomposition.Orange precipitate is formed in case of ferric chloride. 2.The density(g/mL,25/4℃)
• pka: 1.3(at 20℃)
• Density: 1.365 (estimate)